2-(4-Pentynyl)-5-phenylpyrimidine
Description
2-(4-Pentynyl)-5-phenylpyrimidine is a pyrimidine derivative featuring a phenyl group at the C-5 position and a pentynyl (alkyne-containing) side chain at the C-2 position. Pyrimidines are heterocyclic aromatic compounds with broad applications in medicinal chemistry, material science, and agrochemicals. The structural versatility of pyrimidines allows for tailored modifications, such as substitutions at C-2, C-4, C-5, or C-6 positions, which significantly influence their biological activity, physicochemical properties, and material behavior .
Properties
Molecular Formula |
C15H14N2 |
|---|---|
Molecular Weight |
222.291 |
IUPAC Name |
2-pent-4-ynyl-5-phenylpyrimidine |
InChI |
InChI=1S/C15H14N2/c1-2-3-5-10-15-16-11-14(12-17-15)13-8-6-4-7-9-13/h1,4,6-9,11-12H,3,5,10H2 |
InChI Key |
MJZGYHNSNSYHKO-UHFFFAOYSA-N |
SMILES |
C#CCCCC1=NC=C(C=N1)C2=CC=CC=C2 |
Origin of Product |
United States |
Comparison with Similar Compounds
Table 1: Conformational Comparison of Phenylpyrimidines
| Compound | Phenyl Position | Dihedral Angle | Mesomorphic Behavior |
|---|---|---|---|
| This compound | C-5 | ~43.1° | Not reported |
| 2-Phenylpyrimidine | C-2 | ~0° (planar) | Smectic A phases observed |
Table 2: Antiproliferative Activity of Selected 5-Phenylpyrimidines
| Compound | C-6 Side Chain | IC₅₀ (µM) | Key Structural Feature |
|---|---|---|---|
| 7 | Saturated alkyl | >100 | Low activity |
| 8 | Unsaturated (alkenyl) | 69 | Conjugated π-system |
| 13 | p-Fluorophenyl-2-hydroxyethenyl | 2.5 | Fluorine-enhanced electronics |
| 15 | p-Fluorophenyl-2-hydroxypropyl | 1.6 | Optimal side chain length |
Table 3: Mesomorphic Properties of 5-Phenylpyrimidines
| Compound | Spacer Chain Length | Terminal Group | Mesophase Observed |
|---|---|---|---|
| 3 | C2 | Br | Smectic A |
| 4 | C3 | Cl | Smectic A |
| 6 | C5 | N₃ | Smectic A |
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